Cas no 1980034-58-9 (Butyl 1H,1H,9H-perfluorononyl carbonate)

• Product Name: Butyl 1H,1H,9H-perfluorononyl carbonate
• CAS No: 1980034-58-9
• MF: C₁₄H₁₂F₁₆O₃
• MW: 532.217741012573
• CID: 4632428
• Update Time: 2025-07-20

Butyl 1H,1H,9H-perfluorononyl carbonate Chemical and Physical Properties

Names and Identifiers

• Butyl 1H,1H,9H-perfluorononyl carbonate

• Inchi： 1S/C14H12F16O3/c1-2-3-4-32-7(31)33-5-8(17,18)10(21,22)12(25,26)14(29,30)13(27,28)11(23,24)9(19,20)6(15)16/h6H,2-5H2,1H3
• InChI Key： ZWPXGUOPVSGTJI-UHFFFAOYSA-N
• SMILES： C(OCC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)F)(=O)OCCCC

Additional information on Butyl 1H,1H,9H-perfluorononyl carbonate

Butyl 1H,1H,9H-perfluorononyl carbonate (CAS No. 1980034-58-9): A Comprehensive Overview

Butyl 1H,1H,9H-perfluorononyl carbonate (CAS No. 1980034-58-9) is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This perfluorinated carbonate derivative exhibits unique properties that make it a valuable candidate for various applications, particularly in drug delivery systems and material science. The compound's structure, characterized by its perfluoroalkyl moiety and carbonate functional group, imparts distinct chemical and physical characteristics that are leveraged in cutting-edge research.

The molecular structure of Butyl 1H,1H,9H-perfluorononyl carbonate consists of a perfluorononyl group attached to a carbonate ester. This configuration results in a highly stable and lipophilic molecule, which is advantageous for applications requiring solubility in organic solvents and compatibility with biological systems. The perfluoroalkyl chain enhances the compound's hydrophobicity, making it an excellent candidate for formulations designed to improve bioavailability and targeted delivery of therapeutic agents.

In recent years, there has been growing interest in the use of perfluorinated compounds in pharmaceutical applications due to their stability and resistance to metabolic degradation. Butyl 1H,1H,9H-perfluorononyl carbonate has been explored as a potential component in drug formulations aimed at enhancing the efficacy of treatments for various diseases. Its ability to form stable complexes with hydrophobic drugs has made it a focus of research for developing novel drug delivery systems.

One of the most promising areas of research involving Butyl 1H,1H,9H-perfluorononyl carbonate is its application in nanomedicine. The compound's unique properties have been utilized to create nanoparticles that can encapsulate and deliver therapeutic agents with high precision. These nanoparticles can be engineered to target specific cells or tissues, thereby improving the treatment of conditions such as cancer. The stability of the perfluorinated backbone ensures that the drug remains intact during transit through biological systems, maximizing its therapeutic effect.

The use of Butyl 1H,1H,9H-perfluorononyl carbonate in material science has also been extensively studied. Its thermal stability and chemical inertness make it an ideal candidate for high-performance materials used in harsh environments. Researchers have investigated its potential as a component in coatings that can withstand extreme temperatures and corrosive conditions. Additionally, its compatibility with other polymers has led to its incorporation into advanced composite materials designed for applications ranging from aerospace to electronics.

The synthesis of Butyl 1H,1H,9H-perfluorononyl carbonate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the fluorination of nonyl alcohol derivatives followed by esterification with carbon dioxide under high pressure. The resulting product is then purified through distillation or chromatography to achieve the desired purity level. Advances in synthetic methodologies have enabled more efficient production processes, making the compound more accessible for research and commercial applications.

Evaluation of the pharmacokinetic properties of Butyl 1H,1H,9H-perfluorononyl carbonate has revealed several key advantages for pharmaceutical use. Studies have shown that the compound exhibits prolonged circulation times within biological systems due to its resistance to enzymatic degradation. This property allows for extended periods of drug release when used as part of a delivery system. Furthermore, its low toxicity profile makes it suitable for repeated administration without significant adverse effects.

The environmental impact of using perfluorinated compounds has been a subject of ongoing research and discussion. While Butyl 1H,1H,9H-perfluorononyl carbonate offers numerous benefits in terms of chemical stability and performance, concerns about its persistence in the environment have led to investigations into biodegradable alternatives. Researchers are exploring modifications to the molecular structure that could reduce environmental persistence while maintaining therapeutic efficacy. These efforts aim to balance the advantages provided by perfluorinated compounds with ecological considerations.

In conclusion, Butyl 1H,1H,9H-perfluorononyl carbonate (CAS No. 1980034-58-9) is a versatile compound with significant potential across multiple industries. Its unique properties make it an invaluable tool in pharmaceutical research for developing advanced drug delivery systems and novel therapeutics. Additionally, its applications in material science highlight its importance as a component in high-performance materials designed for demanding environments. As research continues to uncover new uses and refine synthetic methods，the role of this compound is expected to expand further，contributing to advancements in both medicine and technology.